![molecular formula C19H19N3OS B2719292 N-(4-(1H-pyrazol-3-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide CAS No. 1207028-99-6](/img/structure/B2719292.png)
N-(4-(1H-pyrazol-3-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(1H-pyrazol-3-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide, also known as "compound 1" is a novel small molecule that has been synthesized for scientific research purposes. This molecule has shown potential for use in various applications, including cancer research and drug discovery.
Scientific Research Applications
Antimicrobial Activity
Several studies have synthesized and characterized derivatives similar to N-(4-(1H-pyrazol-3-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide, demonstrating significant antimicrobial properties. Hamed et al. (2020) synthesized heteroaryl pyrazole derivatives and evaluated their antimicrobial activity against a variety of bacteria and fungi. These derivatives showed promising results, with the antimicrobial activity being dependent on the type of Schiff base moiety used (Hamed et al., 2020). Similarly, Sowmya et al. (2018) adopted a green synthesis approach for thiophenyl pyrazoles and evaluated their antimicrobial activity, finding that some compounds exhibited potential antibacterial and antifungal effects (Sowmya et al., 2018).
Anticancer Evaluation
Research has also explored the anticancer potential of pyrazole derivatives. Nițulescu et al. (2015) designed new pyrazole derivatives as cell cycle kinase inhibitors and evaluated their anticancer properties. Their study highlighted compounds that showed apoptotic effects in human cancer cells, identifying specific derivatives as promising anticancer drugs (Nițulescu et al., 2015). Another study by Alam et al. (2016) synthesized novel pyrazole derivatives, assessing their inhibitory activity against topoisomerase IIα and cytotoxicity against various cancer cell lines. Among these, certain compounds displayed superior cytotoxicity, suggesting their potential as anticancer agents (Alam et al., 2016).
Analytical and Structural Studies
Structural and analytical studies have contributed to understanding the chemical properties and potential applications of these compounds. For instance, Prabhuswamy et al. (2016) conducted a synthesis and crystal structure analysis of a similar compound, providing insights into its molecular structure through X-ray diffraction studies. This research adds to the foundational knowledge required for the further development of these compounds in various applications (Prabhuswamy et al., 2016).
properties
IUPAC Name |
N-[4-(1H-pyrazol-5-yl)phenyl]-1-thiophen-2-ylcyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3OS/c23-18(19(10-1-2-11-19)17-4-3-13-24-17)21-15-7-5-14(6-8-15)16-9-12-20-22-16/h3-9,12-13H,1-2,10-11H2,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUOLLGDBPHJQNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CS2)C(=O)NC3=CC=C(C=C3)C4=CC=NN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.